Cas no 698356-46-6 (Ethyl 5-bromo-2,6-dimethylnicotinate)

• Product Name: Ethyl 5-bromo-2,6-dimethylnicotinate
• CAS No: 698356-46-6
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 2799452
• PubChem ID: 12101943
• Update Time: 2025-04-21

Ethyl 5-bromo-2,6-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

• 698356-46-6
• AB69211
• 6'-Bromo-1',4'-dihydro-2'H-spiro[piperidine-4,3'-[1,8]naphthyridin]-2'-one
• SCHEMBL20472390
• ETHYL 5-BROMO-2,6-DIMETHYLNICOTINATE
• AT44322
• Ethyl 5-bromo-2,6-dimethylnicotinate

• Inchi： 1S/C10H12BrNO2/c1-4-14-10(13)8-5-9(11)7(3)12-6(8)2/h5H,4H2,1-3H3
• InChI Key： HKWNMDYFLCCFMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C(C)=NC=1C

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids